Cas no 915707-39-0 (4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid)

4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid is a heterocyclic carboxylic acid derivative featuring a pyrazole ring linked to a benzoic acid moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The methyl substitution on the pyrazole nitrogen enhances stability and influences electronic properties, making it suitable for further functionalization. Its benzoic acid group provides a reactive site for conjugation or derivatization, facilitating applications in drug discovery and material science. The compound exhibits moderate solubility in polar organic solvents, enabling versatile synthetic utility. Its structural features make it a valuable intermediate for developing targeted small-molecule inhibitors or functional materials.
4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid structure
915707-39-0 structure
Product Name:4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid
CAS No:915707-39-0
MF:C11H10N2O2
MW:202.209302425385
MDL:MFCD09702346
CID:996544
Update Time:2025-05-23

4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid
    • 4-(1-methylpyrazol-3-yl)benzoic acid
    • 4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (ACI)
    • MDL: MFCD09702346
    • Inchi: 1S/C11H10N2O2/c1-13-7-6-10(12-13)8-2-4-9(5-3-8)11(14)15/h2-7H,1H3,(H,14,15)
    • InChI Key: ZIRNSRSOPMSFDK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C2C=CN(C)N=2)=CC=1)O

Computed Properties

  • Exact Mass: 202.07400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

Experimental Properties

  • Melting Point: 240 °C
  • PSA: 55.12000
  • LogP: 1.78530

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4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ,  Water ;  4 h, rt → 100 °C
Reference
Structure-based drug optimization and biological evaluation of tetrahydroquinolin derivatives as selective and potent CBP bromodomain inhibitors
Bi, Xiaoyang; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(22),

Production Method 2

Reaction Conditions
1.1 Solvents: Acetic acid ;  1 h, 70 °C
1.2 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  2 h, rt; 3 h, 40 °C
Reference
Synthesis and Evaluation of a New Generation of Orally Efficacious Benzimidazole-Based Poly(ADP-ribose) Polymerase-1 (PARP-1) Inhibitors as Anticancer Agents
Tong, Yunsong; et al, Journal of Medicinal Chemistry, 2009, 52(21), 6803-6813

4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid Raw materials

4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid Preparation Products

Additional information on 4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid

4-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid: A Comprehensive Overview

4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (CAS No. 915707-39-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a benzoic acid moiety attached to a 1-methylpyrazole ring, which contributes to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly their role as scaffolds for developing bioactive molecules. The benzoic acid group in this compound is known for its ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. The combination of these structural elements makes 4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid a promising candidate for various therapeutic applications.

One of the most notable aspects of this compound is its potential as a modulator of cellular signaling pathways. Research has shown that pyrazole-containing compounds can interact with key enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammatory processes.

The synthesis of 4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the pyrazole ring is typically achieved through the Knorr pyrrole synthesis or other related methodologies. The benzoic acid moiety can be introduced via electrophilic aromatic substitution or coupling reactions, depending on the desired regioselectivity and scalability.

In terms of biological evaluation, this compound has been extensively studied for its antioxidant properties. Antioxidants play a critical role in neutralizing reactive oxygen species (ROS), which are implicated in oxidative stress and various pathological conditions. A recent study published in *Free Radical Biology and Medicine* reported that 4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid exhibits superior antioxidant activity compared to several established antioxidants, making it a potential candidate for nutraceuticals or cosmeceuticals.

The pharmacokinetic profile of this compound is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for determining its suitability as a drug candidate. Preliminary studies suggest that the compound has favorable solubility characteristics and moderate bioavailability, which are advantageous for oral administration.

Furthermore, the toxicological evaluation of 4-(1-Methyl-1H-pyrazol-3-yl)benzoic acid has been conducted to assess its safety profile. Acute and chronic toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, which is a positive indicator for its potential use in human therapeutics.

In conclusion, 4-(1-Methyl-1H-pyrazol-3-yllbenzoic acid (CAS No. 915707-39-0) is a versatile compound with a wide range of applications in medicinal chemistry and pharmacology. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel therapeutics.

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